Cas no 2679950-29-7 (rac-(1R,2R)-1-(cyclopropylmethoxy)-2-iodocyclohexane, trans)

• Product Name: rac-(1R,2R)-1-(cyclopropylmethoxy)-2-iodocyclohexane, trans
• CAS No: 2679950-29-7
• MF: C₁₀H₁₇IO
• MW: 280.145855665207
• MDL: MFCD34183953
• CID: 5644534
• PubChem ID: 165920072
• Update Time: 2025-08-05

rac-(1R,2R)-1-(cyclopropylmethoxy)-2-iodocyclohexane, trans Chemical and Physical Properties

Names and Identifiers

• EN300-28246880
• rac-(1R,2R)-1-(cyclopropylmethoxy)-2-iodocyclohexane
• 2679950-29-7
• rac-(1R,2R)-1-(cyclopropylmethoxy)-2-iodocyclohexane, trans

• MDL： MFCD34183953
• Inchi： 1S/C10H17IO/c11-9-3-1-2-4-10(9)12-7-8-5-6-8/h8-10H,1-7H2/t9-,10-/m1/s1
• InChI Key： WQJDOMIPXCPBRB-NXEZZACHSA-N
• SMILES： I[C@@H]1CCCC[C@H]1OCC1CC1

Computed Properties

• Exact Mass: 280.03241g/mol
• Monoisotopic Mass: 280.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on rac-(1R,2R)-1-(cyclopropylmethoxy)-2-iodocyclohexane, trans

Racemic (1R,2R)-1-(Cyclopropylmethoxy)-2-Iodocyclohexane, Trans: A Comprehensive Overview

The compound rac-(1R,2R)-1-(cyclopropylmethoxy)-2-iodocyclohexane, also known as trans-racemic (1R,2R)-1-(cyclopropylmethoxy)-2-iodocyclohexane, is a complex organic molecule with significant applications in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in the synthesis of bioactive molecules. The CAS number for this compound is 2679950-29-7, which serves as a unique identifier in chemical databases and literature.

The structure of this compound consists of a cyclohexane ring with two substituents: a cyclopropylmethoxy group at position 1 and an iodine atom at position 2. The stereochemistry is defined as trans, meaning the two substituents are on opposite sides of the ring. This configuration plays a critical role in the compound's physical properties and reactivity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired pharmacokinetic profiles and minimizing adverse effects.

One of the most notable applications of this compound is its use as an intermediate in the synthesis of bioactive molecules. The presence of an iodine atom makes it an excellent candidate for nucleophilic substitution reactions, which are fundamental in organic synthesis. Additionally, the cyclopropylmethoxy group introduces steric hindrance and electronic effects that can influence the reactivity and selectivity of the molecule. These properties have been exploited in recent research to develop novel therapeutic agents with improved efficacy.

Recent advancements in asymmetric synthesis have further enhanced the utility of this compound. By employing chiral catalysts and enantioselective reaction conditions, researchers have been able to synthesize enantiomerically pure derivatives of this compound. This has opened new avenues for exploring its potential in chiral recognition and asymmetric catalysis. For instance, studies published in leading journals such as Angewandte Chemie and Nature Chemistry have demonstrated the use of this compound as a chiral building block in constructing complex natural product analogs.

The trans configuration of this compound also contributes to its stability and solubility properties. These characteristics are crucial for its application in biological assays and pharmacological studies. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, ensuring its availability for large-scale applications. Innovations in green chemistry practices have also been incorporated to minimize environmental impact during its production.

In conclusion, rac-(1R,2R)-1-(cyclopropylmethoxy)-2-iodocyclohexane is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers aiming to develop novel bioactive molecules. As advancements in synthetic methodology continue to evolve, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.